Cas no 135439-10-0 (3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester)
135439-10-0 structure
Product Name:3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester
CAS No:135439-10-0
MF:C13H13Cl2NO3
MW:302.153221845627
CID:1237856
Update Time:2024-08-03
3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester
- 3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-, ethyl ester
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- Inchi: 1S/C13H13Cl2NO3/c1-2-18-13(17)12-7-10(19-16-12)5-8-3-4-9(14)6-11(8)15/h3-4,6,10H,2,5,7H2,1H3
- InChI Key: ZKDUJUNNBWZZCO-UHFFFAOYSA-N
- SMILES: O1C(CC2=CC=C(Cl)C=C2Cl)CC(C(OCC)=O)=N1
Computed Properties
- Exact Mass: 301.02739
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 382.1±45.0 °C(Predicted)
- PSA: 47.89
3-Isoxazolecarboxylic acid, 5-[(2,4-dichlorophenyl)methyl]-4,5-dihydro-,ethyl ester Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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